Cas no 2229334-35-2 (tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate
• CAS No: 2229334-35-2
• MF: C₁₇H₂₅ClN₂O₃
• MW: 340.845003843308
• CID: 6390149
• PubChem ID: 165672371
• Update Time: 2025-05-24

tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate
• 2229334-35-2
• EN300-1871201
• tert-butyl N-{2-chloro-5-[(4-hydroxypiperidin-4-yl)methyl]phenyl}carbamate

• Inchi： 1S/C17H25ClN2O3/c1-16(2,3)23-15(21)20-14-10-12(4-5-13(14)18)11-17(22)6-8-19-9-7-17/h4-5,10,19,22H,6-9,11H2,1-3H3,(H,20,21)
• InChI Key： MVPXKDOSXIGFAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC1(CCNCC1)O

Computed Properties

• Exact Mass: 340.1553704g/mol
• Monoisotopic Mass: 340.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate

Introduction to Tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate (CAS No. 2229334-35-2)

Tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2229334-35-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its tert-butyl group and the presence of a chloro-substituted phenyl ring linked to a hydroxypiperidine moiety, make it a promising candidate for further investigation in drug discovery and development.

The tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate structure combines several key pharmacophoric elements that are known to enhance binding affinity and selectivity. The chloro-substituent on the phenyl ring can participate in various non-covalent interactions with biological targets, while the hydroxypiperidine group introduces hydrogen bonding potential, which is crucial for stabilizing protein-ligand interactions. These features suggest that this compound may exhibit inhibitory activity against specific enzymes or receptors, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism and signal transduction. The hydroxypiperidine moiety in Tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate bears resemblance to pharmacophores found in several FDA-approved drugs that modulate cellular pathways relevant to tumor growth and progression. For instance, compounds containing piperidine derivatives have been shown to interact with kinases and other regulatory proteins, potentially leading to antitumor effects. The tert-butyl carbamate group further enhances the solubility and metabolic stability of the molecule, which are critical factors for its pharmacokinetic profile.

Recent studies have highlighted the role of chloro-substituted aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity through dipole-dipole interactions and halogen bonding. The presence of a chloro-substituent on the phenyl ring in this compound may contribute to its binding affinity by forming specific interactions with residues in the active site of target proteins. This structural feature has been exploited in the design of protease inhibitors, which are essential for treating inflammatory diseases and viral infections. The tert-butyl group, on the other hand, serves as a steric barrier, preventing non-specific binding and improving selectivity.

The hydroxypiperidine ring in Tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate is particularly noteworthy, as it mimics natural amino acid residues such as serine or threonine, which are common targets for enzyme inhibition. This structural motif has been successfully incorporated into drug candidates targeting kinases, phosphodiesterases, and other enzymes involved in metabolic pathways. Preliminary computational studies suggest that this compound may exhibit high binding affinity for certain enzymes by forming multiple hydrogen bonds through the hydroxypiperidine group and engaging in hydrophobic interactions via the phenyl ring.

In addition to its potential as an enzyme inhibitor, the Tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate structure may also serve as a versatile intermediate in synthetic chemistry. The presence of both carbamate and chloro functional groups provides multiple sites for chemical modification, allowing chemists to explore various derivatization strategies. This flexibility is particularly useful in optimizing pharmacological properties such as solubility, bioavailability, and metabolic stability. Recent advances in combinatorial chemistry and high-throughput screening have enabled rapid evaluation of large libraries of derivatives derived from this core structure.

The synthesis of Tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the chloro-substituted phenyl ring followed by carbamate formation using an appropriate activated carbon dioxide source. The introduction of the tert-butyl group typically occurs via an acylation reaction or by protecting existing hydroxymethyl groups before final functionalization. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve scalability.

Evaluation of the biological activity of Tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate has revealed promising results in preclinical studies. In vitro assays have demonstrated inhibitory effects against several target enzymes relevant to cancer metabolism, including lactate dehydrogenase (LDH) and pyruvate kinase (PK). These enzymes play critical roles in glycolysis, a metabolic pathway that is often upregulated in tumor cells. By inhibiting these enzymes, this compound may disrupt tumor energy metabolism and induce apoptosis or growth arrest.

Furthermore, preliminary toxicity studies indicate that Tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-ylethanol)carbamate, a derivative with similar structural features but without the chloro substituent on the phenyl ring, exhibits low acute toxicity at therapeutic doses. This finding suggests that the compound may be well-tolerated when administered orally or intravenously. However, further studies are needed to assess long-term safety profiles and potential side effects associated with chronic use.

The development of novel anticancer agents requires not only potent enzymatic inhibition but also favorable pharmacokinetic properties. The solubility profile of Tert-butyl N-{2-chloro-5-(4-hydroxypiperidin-4-yloxy)methylphenylethanol}carbamate, influenced by both polar functional groups like hydroxypiperidine and hydrophilic substituents such as tert-butanol, appears suitable for formulation into oral or injectable dosage forms. Additionally, its metabolic stability suggests that it may have an extended half-life upon systemic administration.

Advances in computational chemistry have facilitated virtual screening efforts aimed at identifying lead compounds similar to Tert-butYL N-{2-ChLoro - 5 - ( 4 - HyDroXyPiPeRidiNe - 4 - yl ) MeThYLPhenYl } CaRbAMaTe (CAS No . 222933 3 - 35 - 2) based on known bioactive structures. Machine learning models trained on large datasets of drug-like molecules can predict binding affinities and other pharmacokinetic parameters with high accuracy. These predictions guide experimental synthesis efforts by prioritizing candidates with optimal properties for further testing.

The integration of experimental data with computational predictions has led to more efficient drug discovery pipelines over recent years. High-throughput screening (HTS) techniques allow rapid evaluation of thousands upon thousands compounds against biological targets while mass spectrometry-based analytical methods provide detailed structural characterization post-synthesis . Such approaches enable medicinal chemists like myself , working within academic institutions or pharmaceutical companies ,to rapidly optimize lead structures based on empirical evidence .